Cas no 27165-88-4 (Tetracyclo[6.6.2.13,13.16,10]octadeca-1,3(18),6,8,10(17),13-hexaene)

• Product Name: Tetracyclo[6.6.2.13,13.16,10]octadeca-1,3(18),6,8,10(17),13-hexaene
• CAS No: 27165-88-4
• MF: C₁₈H₁₈
• MW: 234.335525035858
• CID: 286875
• PubChem ID: 141338
• Update Time: 2025-04-19

Tetracyclo[6.6.2.13,13.16,10]octadeca-1,3(18),6,8,10(17),13-hexaene Chemical and Physical Properties

Names and Identifiers

• Tetracyclo[6.6.2.13,13.16,10]octadeca-1,3(18),6,8,10(17),13-hexaene
• Tetracyclo[6.6.2.1<sup>3,13</sup>.1<sup>6,10</sup>]octadeca-1,3(17),6,8,10(18),13-hexaene
• [2.2.2](1,3,5)Cyclophane
• Tetracyclo[6.6.2.13,13.16,10]octadeca-1,3(17),6,8,10(18),13-hexaene
• DTXSID50181636
• (2.2.2)(1,3,5)Cyclophane
• 27165-88-4

• Inchi： 1S/C18H18/c1-2-14-9-17-5-3-15-7-13(1)8-16(11-15)4-6-18(10-14)12-17/h7-12H,1-6H2
• InChI Key： KGQZPENLTBITEJ-UHFFFAOYSA-N
• SMILES： C1C2C=C3C=C(C=2)CCC2=CC(=CC(=C2)CC3)C1

Computed Properties

• Exact Mass: 234.14094
• Monoisotopic Mass: 234.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 351.7°C at 760 mmHg
• Flash Point: 178.1°C
• Refractive Index: 1.624
• PSA: 0